Cas no 119707-35-6 (7H-Pyrrolo[2,3-d]pyrimidine,4,6-dimethyl-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine,4,6-dimethyl-
• CAS No: 119707-35-6
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 132254
• PubChem ID: 45080186
• Update Time: 2025-04-19

7H-Pyrrolo[2,3-d]pyrimidine,4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine,4,6-dimethyl-
• 1H-PYRROLO[2,3-D]PYRIMIDINE, 4,6-DIMETHYL- (9CI)
• 4,6-Dimethyl-1H-pyrrolo[2,3-d]pyrimidine
• SCHEMBL17531159
• 119707-35-6

• Inchi： 1S/C8H9N3/c1-5-3-7-6(2)9-4-10-8(7)11-5/h3-4H,1-2H3,(H,9,10,11)
• InChI Key： QOTQVOHRAMMMAW-UHFFFAOYSA-N
• SMILES： N1C(C)=CC2=C(C)N=CN=C12

Computed Properties

• Exact Mass: 146.07194
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 38.67